Cas no 1391400-34-2 ((R)-3-(2-Methoxyphenyl)morpholine hydrochloride)

• Product Name: (R)-3-(2-Methoxyphenyl)morpholine hydrochloride
• CAS No: 1391400-34-2
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5039813
• PubChem ID: 155903202
• Update Time: 2025-10-29

(R)-3-(2-Methoxyphenyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(2-Methoxyphenyl)morpholine hydrochloride
• (3R)-3-(2-METHOXYPHENYL)MORPHOLINE HYDROCHLORIDE
• E75284
• BS-46238
• (R)-3-(2-Methoxyphenyl)morpholinehydrochloride
• 1391400-34-2
• 1-((3R)-Morpholin-3-yl)-2-methoxybenzene HCl
• (3R)-3-(2-methoxyphenyl)morpholine;hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c1-13-11-5-3-2-4-9(11)10-8-14-7-6-12-10;/h2-5,10,12H,6-8H2,1H3;1H/t10-;/m0./s1
• InChI Key： GPTIJBXPZGIFNZ-PPHPATTJSA-N
• SMILES： Cl.O1CCN[C@H](C2C=CC=CC=2OC)C1

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Additional information on (R)-3-(2-Methoxyphenyl)morpholine hydrochloride

Recent Advances in the Study of (R)-3-(2-Methoxyphenyl)morpholine hydrochloride (CAS: 1391400-34-2)

In recent years, (R)-3-(2-Methoxyphenyl)morpholine hydrochloride (CAS: 1391400-34-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and pharmacological properties, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's efficacy as a selective serotonin reuptake inhibitor (SSRI). The research team employed a combination of in vitro and in vivo assays to evaluate its binding affinity and selectivity for serotonin transporters. The results demonstrated that (R)-3-(2-Methoxyphenyl)morpholine hydrochloride exhibits a high degree of specificity, making it a promising candidate for further development in the treatment of depressive disorders.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as a modulator of dopamine receptors. The study utilized molecular docking simulations and functional assays to elucidate its interaction with D2 and D3 receptor subtypes. The findings suggest that (R)-3-(2-Methoxyphenyl)morpholine hydrochloride could serve as a scaffold for designing new antipsychotic agents with improved efficacy and reduced side effects.

In addition to its CNS applications, recent research has also highlighted the compound's utility in cancer therapeutics. A study in the European Journal of Medicinal Chemistry reported its ability to inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. The researchers identified its mechanism of action as involving the disruption of key protein-protein interactions, paving the way for its use in combination therapies.

The synthesis and optimization of (R)-3-(2-Methoxyphenyl)morpholine hydrochloride have also seen notable progress. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, addressing previous challenges related to yield and purity. This advancement is expected to facilitate broader access to the compound for both academic and industrial research.

Looking ahead, the compound's versatility and promising pharmacological profile position it as a valuable tool in drug discovery. Ongoing research is focused on expanding its applications, including its potential use in neurodegenerative diseases and inflammatory conditions. Future studies will likely explore its pharmacokinetics and toxicology to further validate its therapeutic potential.